Cas no 1183754-22-4 ([(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1183754-22-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 2159529
• Update Time: 2025-10-27

[(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid
• 2-((4-Cyanobenzyl)(cyclopropyl)amino)acetic acid
• AM91027
• [(4-Cyanobenzyl)cyclopropylamino]acetic acid

• Inchi： 1S/C13H14N2O2/c14-7-10-1-3-11(4-2-10)8-15(9-13(16)17)12-5-6-12/h1-4,12H,5-6,8-9H2,(H,16,17)
• InChI Key： BJUAHXIAZOCCIN-UHFFFAOYSA-N
• SMILES： OC(CN(CC1C=CC(C#N)=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 322
• Topological Polar Surface Area: 64.3

Additional information on [(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid

Compound CAS No. 1183754-22-4: [(4-Cyano-benzyl)-cyclopropyl-amino]-acetic Acid

The compound with CAS No. 1183754-22-4, named [(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyano group attached to a benzene ring, a cyclopropyl amino group, and an acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties and opens up avenues for various applications.

Recent studies have highlighted the potential of [(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid in drug discovery. Researchers have explored its ability to act as a building block for constructing bioactive molecules. The cyano group is known for its electron-withdrawing properties, which can influence the electronic environment of the molecule, potentially enhancing its interaction with biological targets. Meanwhile, the cyclopropyl amino group introduces strain and rigidity, which can be advantageous in optimizing pharmacokinetic profiles.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of peptide analogs. The acetic acid moiety serves as a versatile platform for further functionalization, enabling the creation of diverse structures with tailored biological activities. For instance, derivatives of this compound have been investigated for their potential as inhibitors of enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, [(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid has also been studied for its electronic properties. The conjugation between the aromatic ring and the cyano group makes it a candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its ability to facilitate electron transport could be beneficial.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyano benzene derivative. This is followed by coupling reactions to introduce the cyclopropyl amino group and finally, the incorporation of the acetic acid moiety. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for downstream applications.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of [(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in sustainable chemical processes. However, further investigations are needed to fully understand its environmental impact.

In conclusion, [(4-Cyano-benzyl)-cyclopropyl-amino]-acetic acid (CAS No. 1183754-22-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure provides a foundation for innovative research in drug discovery, materials science, and sustainable chemistry. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is poised to play an even more significant role in future scientific endeavors.